4,5-Dihydro-1h-benzo[d]azepin-2(3h)-one

• IUPAC Name: 1,2,3,5-tetrahydro-3-benzazepin-4-one
• InChI: InChI=1S/C10H11NO/c12-10-7-9-4-2-1-3-8(9)5-6-11-10/h1-4H,5-7H2,(H,11,12)
• InChI Key: GYIYVTGAOWHWRI-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)CC2=CC=CC=C21
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID00166756
• Molecular Weight: 161.20 g/mol
• CAS RN: 15987-50-5

Description

4,5-Dihydro-1H-benzo[d]azepin-2(3H)-one, also known as 4,5-DHBA, is an organic compound containing a benzene ring, an azepine ring, and a hydroxyl group. It is a widely studied compound due to its potential applications in medicine, biochemistry, and other fields.

Scientific Research Applications

Synthesis of Imidazoles

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Production of New Heterocyclic Compounds

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Biological Activity Screening

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Solubility in Simulated Lung Fluid

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Viability on Cell Lines

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Synthesis of New Benzo[d][1,2,3]triazol-1-yl Derivatives

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Mechanism of Action

Target of Action

The primary targets of 4,5-Dihydro-1h-benzo[d]azepin-2(3h)-one are the bromodomains of the BET (Bromodomain and Extra-Terminal) family proteins . These proteins play a crucial role in regulating gene expression by recognizing acetylated lysine residues on histone tails .

Mode of Action

The compound interacts with its targets by binding to the bromodomains of the BET proteins . This interaction disrupts the ability of BET proteins to bind to acetylated histones, leading to changes in gene expression .

Pharmacokinetics

The compound is described as "rule-of-5 compliant" , suggesting it has favorable drug-like properties, including good bioavailability.

Result of Action

The molecular and cellular effects of 4,5-Dihydro-1h-benzo[d]azepin-2(3h)-one’s action include changes in gene expression that can lead to altered cell behavior . For instance, by inhibiting BET proteins, the compound may suppress the expression of genes involved in cell proliferation, potentially exerting anti-cancer effects .

Synthesis routes and methods I

Procedure details

beta-Tetralone (34 mmol) was suspended in 300 mL of 85% H3PO4 and treated portion wise with NaN3 (68 mmol) with vigorous stirring over a period of 1 h. During this time the reaction mixture was brought slowly to about 70° C. After stirring for a further 2 h at 70° C., no more N2 evolution was observed. The reaction mixture was cooled to RT, then poured into cold H2O (400 mL) and extracted with CHCl3 (3×). The organic layer was dried (MgSO4), concentrated and the residue was dissolved in EtOAc and the solid was filtered and washed with EtOAc to yield 4,5-dihydro-1H-benzo[d]azepin-2(3H)-one as a white solid (20% yield) along with a varying amount of the other region isomer 1,2,4,5-tetrahydrobenzo[c]azepin-3-one.

Synthesis routes and methods II

Procedure details

While maintaining the temperature of the reaction mixture below 65° C., NaN3 (13.35 g; 205.2 mmol) is added in small portions to a solution, heated beforehand to 55° C., of β-tetralone (25 g; 171 mmol) in a mixture of 150 ml of glacial acetic acid and concentrated sulphuric acid (33.39 g; 342 mmol; 18.25 ml). Stirring is then carried out for 8 hours at 70° C. After returning to ambient temperature, the reaction mixture is poured onto ice and diluted with ethyl acetate. After extracting the organic phase, drying over magnesium sulphate and concentrating, the residue obtained is purified by chromatography on silica gel (eluant ethyl acetate) to yield the expected compound.